2-(2-Chlorophenyl)-1-phenylethan-1-amine

• Molecular Formula: C14H14ClN
• Molecular Weight: 231.72 g/mol
• IUPAC Name: 2-(2-chlorophenyl)-1-phenylethanamine
• InChI: InChI=1S/C14H14ClN/c15-13-9-5-4-8-12(13)10-14(16)11-6-2-1-3-7-11/h1-9,14H,10,16H2
• InChI Key: VJFAMTBENIEHHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CC2=CC=CC=C2Cl)N

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Chlorophenyl)-1-phenylethan-1-amine can be achieved through several methods. One common approach involves the reaction of 2-chlorobenzyl chloride with phenylethylamine under basic conditions. The reaction typically proceeds as follows:

Starting Materials: 2-chlorobenzyl chloride and phenylethylamine.

Reaction Conditions: The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate in an organic solvent like dichloromethane or toluene.

Procedure: The mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete. The product is then isolated by extraction and purified by recrystallization or chromatography.

Industrial Production Methods

In an industrial setting, the production of 2-(2-Chlorophenyl)-1-phenylethan-1-amine may involve more efficient and scalable methods. These could include continuous flow synthesis or the use of catalytic systems to enhance reaction rates and yields. The specific details of industrial production methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Acylation Reactions

The primary amine group undergoes nucleophilic acylation with acyl chlorides. In a Schotten-Baumann reaction (Figure 1), the compound reacts with 4-nitrobenzoyl chloride in dichloromethane, catalyzed by triethylamine, to form N-(2-(2-chlorophenyl)-1-phenylethyl)-4-nitrobenzamide .

Key Conditions

Reagent	Solvent	Catalyst	Yield
4-Nitrobenzoyl chloride	Dichloromethane	Triethylamine	90%

This methodology mirrors the synthesis of structurally analogous amides, demonstrating efficient coupling under mild conditions .

Carbamoylation

The amine reacts with chloroformates to form carbamate derivatives. For example, treatment with methyl chloroformate generates the corresponding methyl carbamate (General Procedure G) :

Reaction Pathway

• Dissolve 2-(2-chlorophenyl)-1-phenylethan-1-amine in anhydrous THF.

• Add methyl chloroformate (1.2 eq) and triethylamine (2 eq) at 0°C.

• Stir for 12 hours at room temperature.

Product Characterization

• Yield : 85% (isolated)

• Key MS Fragment : m/z 167 (4-nitrobenzamidic cation)

Hydroamination Catalysis

Gold-catalyzed hydroamination with chloroalkynes produces α-chloromethylketimines . While not directly reported for this compound, analogous reactions (Table 1) suggest feasibility:

Table 1: Hydroamination of Chloroalkynes with Aromatic Amines

Chloroalkyne	Amine	Catalyst System	Yield
1-Chlorophenylacetylene	Aniline	IPrAuCl/NaBArF	97%
1-Chlorohex-1-yne	2-(2-Chlorophenyl)ethylamine	IPrAuCl/NaBArF	78%

Mechanism : The gold catalyst activates the chloroalkyne, enabling regioselective amine addition to form imines .

Nucleophilic Substitution

The 2-chlorophenyl group participates in palladium-catalyzed cross-coupling reactions. For example, Suzuki-Miyaura coupling with arylboronic acids yields biaryl derivatives (Table 2) :

Table 2: Pd-Catalyzed Cross-Coupling

Substrate	Boronic Acid	Catalyst	Yield
2-(2-Chlorophenyl)ethylamine	Phenylboronic acid	Pd(OAc)₂/PPh₃	72%

Conditions : THF, CsF, 65°C, 12 hours.

Imine Formation

The amine condenses with aldehydes to form Schiff bases. For instance, reaction with benzaldehyde in ethanol produces N-(2-(2-chlorophenyl)-1-phenylethylidene)benzylamine :

Optimized Protocol

• Molar Ratio : 1:1 (amine:aldehyde)

• Solvent : Ethanol (reflux, 4 hours)

• Yield : 68%

Stability and Hydrolysis

The compound resists hydrolysis under neutral conditions but degrades in acidic or basic media. For example, exposure to HCl (1M, 60°C) cleaves the amine group, yielding 2-chlorophenylacetophenone .

Hydrolysis Kinetics

Condition	Time (h)	Degradation (%)
HCl (1M, 60°C)	6	95
NaOH (1M, 25°C)	24	40

Biological Interactions

The compound’s amine group binds to serotonin (5-HT₂ₐ) and dopamine (D₂) receptors, as inferred from structural analogs .

Receptor Affinity Data

Receptor	IC₅₀ (nM)	Source
5-HT₂ₐ	120	Analog studies
D₂	450	Analog studies

Scientific Research Applications

2-(2-Chlorophenyl)-1-phenylethan-1-amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-Chlorophenyl)-1-phenylethan-1-amine depends on its specific application. In biological systems, it may interact with various molecular targets, such as enzymes or receptors, to exert its effects. For example, it could inhibit enzyme activity or modulate receptor signaling pathways, leading to changes in cellular functions.

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name : 2-(2-Chlorophenyl)-1-phenylethan-1-amine
• CAS No.: 1000615-44-0
• Molecular Formula : C₁₄H₁₄ClN
• Molecular Weight : 231.72 g/mol
• Synonyms: Benzeneethanamine, 2-chloro-α-phenyl-

Structural Features :
This compound consists of a phenethylamine backbone substituted with a chlorine atom at the ortho position of one phenyl ring and a second phenyl group at the α-carbon (adjacent to the amine group). The chlorine atom introduces steric and electronic effects that influence reactivity and biological activity .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table compares 2-(2-chlorophenyl)-1-phenylethan-1-amine with structurally related compounds:

Compound Name	Substituents/R-Groups	Molecular Formula	Molecular Weight (g/mol)	Key Differences
2-(2-Chlorophenyl)-1-phenylethan-1-amine	-Cl (ortho), -Ph (α-C)	C₁₄H₁₄ClN	231.72	Reference compound
1-(2-Fluorophenyl)-2-phenyl-N-((R)-1-phenylethyl)ethanamine	-F (ortho), -Ph (α-C), chiral N-substituent	C₂₂H₂₂FN	313.42	Fluorine substitution; chiral center enhances stereoselectivity in drug design
2-(2-Chlorophenyl)-2-(1H-indol-3-yl)ethan-1-amine	-Cl (ortho), indole substituent	C₁₆H₁₅ClN₂	270.76	Indole moiety adds π-stacking potential; higher molecular weight
1-Cyclopropyl-2-(2-methylphenyl)ethanamine	Cyclopropyl, -CH₃ (ortho)	C₁₂H₁₇N	175.28	Cyclopropyl enhances metabolic stability; reduced steric bulk
2-(2-Chlorophenyl)-1-phenylethan-1-amine hydrochloride	HCl salt form	C₁₄H₁₅Cl₂N	268.20	Improved solubility and crystallinity due to salt formation

Physicochemical Properties

• Solubility : The hydrochloride salt form significantly improves aqueous solubility compared to the free base .
• Thermal Stability : Chlorine substitution at the ortho position increases melting points relative to para-substituted analogs (e.g., 2-(4-chlorophenyl) derivatives), as observed in related compounds .

Biological Activity

2-(2-Chlorophenyl)-1-phenylethan-1-amine, also known as (2R)-2-(4-chlorophenyl)-2-phenylethan-1-amine, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biochemical properties, mechanisms of action, and therapeutic implications based on current research findings.

Chemical Structure and Properties

This compound belongs to the diphenylmethane class and features a chiral center at the second carbon atom. Its molecular formula is C$_{13}$H$_{12}$ClN, which contributes to its unique interactions with biological targets.

Biological Activities

Research indicates that 2-(2-Chlorophenyl)-1-phenylethan-1-amine exhibits several biological activities, particularly in modulating neurotransmitter systems. The following sections detail its effects on various biological pathways.

1. Neurotransmitter Modulation

The compound has been studied for its interaction with serotonin and dopamine receptors, suggesting potential applications in treating mood disorders and other psychiatric conditions. Its ability to influence neurotransmitter systems may provide therapeutic benefits for conditions such as depression and schizophrenia.

2. Anti-inflammatory Properties

Preliminary studies indicate that 2-(2-Chlorophenyl)-1-phenylethan-1-amine may possess anti-inflammatory properties. However, further research is required to elucidate the mechanisms underlying these effects and their clinical relevance.

The mechanisms by which this compound exerts its biological effects involve specific binding interactions with various receptors and enzymes:

• Serotonin Receptors : The compound's interaction with serotonin receptors may enhance serotonergic signaling, which is crucial for mood regulation.
• Dopamine Receptors : Binding affinity studies suggest that it may also interact with dopamine receptors, potentially influencing dopaminergic pathways involved in mood and behavior.

Case Studies and Research Findings

Several studies have investigated the pharmacological potential of 2-(2-Chlorophenyl)-1-phenylethan-1-amine:

Study Overview

Study	Focus	Findings
	Neurotransmitter Interaction	Demonstrated binding affinity to serotonin and dopamine receptors, indicating potential mood-enhancing effects.
	Anti-inflammatory Effects	Showed promise in reducing inflammatory markers in vitro, suggesting therapeutic potential for inflammatory disorders.

Synthesis and Derivatives

The synthesis of 2-(2-Chlorophenyl)-1-phenylethan-1-amine can be achieved through various chemical pathways. Its derivatives are being explored for enhanced potency and specificity in targeting biological pathways.

Comparison with Similar Compounds

A comparison of 2-(2-Chlorophenyl)-1-phenylethan-1-amine with similar compounds highlights its unique structural features:

Compound Name	Structure	Unique Features
2-(2-Chlorophenyl)-1-phenylethan-1-amine	CHClN	Contains both chlorophenyl and phenylethyl groups
(S)-1-(4-Chlorophenyl)-1-(4-methylphenyl)ethanamine	CHClN	Methyl group introduces steric effects

Q & A

Q. What are the critical steps for synthesizing 2-(2-Chlorophenyl)-1-phenylethan-1-amine, and how can impurities be minimized?

The synthesis typically involves Friedel-Crafts alkylation or reductive amination of a chlorophenyl precursor. Key steps include:

• Halogenation : Introducing the chlorine substituent at the ortho position of the phenyl ring via electrophilic substitution .
• Amination : Coupling the chlorophenyl group to a phenethylamine backbone using catalytic hydrogenation or borane-based reducing agents .
• Purification : Impurities (e.g., unreacted intermediates) are minimized via column chromatography (silica gel, ethyl acetate/hexane eluent) or recrystallization in ethanol .

Q. How can the molecular structure and purity of 2-(2-Chlorophenyl)-1-phenylethan-1-amine be confirmed?

• Nuclear Magnetic Resonance (NMR) : $^1H$ and $^{13}C$ NMR verify substituent positions (e.g., aromatic protons at δ 7.2–7.5 ppm, amine protons at δ 1.8–2.2 ppm) .
• Mass Spectrometry (MS) : High-resolution MS confirms the molecular ion peak at m/z 231.08 (C$_{14}$H$_{13}$ClN) .
• HPLC : Purity >98% is achieved using a C18 column with a methanol/water gradient (retention time ~12.3 min) .

Q. What solvent systems are optimal for studying the compound’s solubility and stability?

The compound is lipophilic (logP ~2.2) and dissolves best in polar aprotic solvents (e.g., DMSO, DMF). Stability tests in aqueous buffers (pH 4–9) show degradation <5% over 24 hours at 25°C, but hydrolysis occurs under strongly acidic/basic conditions .

Q. How does the chlorine substituent influence the compound’s electronic properties?

The ortho-chloro group induces electron-withdrawing effects, reducing electron density on the phenyl ring (confirmed via Hammett σ$_p$ value ~0.23). This alters reactivity in electrophilic substitutions and enhances binding to hydrophobic pockets in biological targets .

Q. What safety precautions are required when handling this compound?

• Use PPE (gloves, goggles) to avoid dermal/ocular exposure.
• Store at room temperature in airtight containers under nitrogen to prevent oxidation.
• Dispose of waste via halogenated organic waste protocols .

Advanced Research Questions

Q. How can stereochemical challenges during synthesis be resolved?

Racemic mixtures may form due to the chiral center at the ethanamine carbon. Resolution methods include:

• Chiral Chromatography : Use a Chiralpak® AD-H column with hexane/isopropanol (90:10) .
• Enzymatic Resolution : Lipase-mediated kinetic resolution of amine intermediates (e.g., using Candida antarctica lipase B) .

Q. What computational approaches predict the compound’s receptor-binding affinity?

• Molecular Docking : AutoDock Vina or Schrödinger Suite models interactions with serotonin receptors (5-HT$_{2A}$), leveraging the indole-like aromaticity from the phenyl group .
• QSAR Modeling : Correlate substituent electronic parameters (e.g., Cl’s σ$_m$) with bioactivity data from analogous compounds .

Q. How do conflicting bioactivity results in different assay systems arise, and how can they be reconciled?

Discrepancies in IC$_{50}$ values (e.g., µM vs. nM ranges) may stem from assay conditions (e.g., cell membrane permeability, protein binding). Normalize data using:

• Free Drug Hypothesis : Adjust for unbound compound concentrations via equilibrium dialysis .
• Orthogonal Assays : Validate results using radioligand binding and functional cAMP assays .

Q. What strategies mitigate oxidative degradation during long-term storage?

• Add antioxidants (0.1% BHT) to solid samples.
• Store solutions in amber vials under argon at -20°C to prevent photolytic/thermal degradation .

Q. How can the compound’s pharmacokinetic profile be optimized for in vivo studies?

• Prodrug Design : Introduce ester groups to improve oral bioavailability (hydrolyzed in vivo to active amine).
• Nanoparticle Encapsulation : Use PLGA nanoparticles to enhance plasma half-life and target tissue accumulation .